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Cat. No.: B123319

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Oxocyclohexyl)acetamide, a vital chemical intermediate, plays a crucial role in the
synthesis of various active pharmaceutical ingredients (APIs). Its structural motif is a key
building block in the development of drugs targeting a range of therapeutic areas. Notably, it is
an essential precursor in the production of Pramipexole, a dopamine agonist used in the
treatment of Parkinson's disease and restless legs syndrome.[1][2][3] Furthermore, this
compound serves as a critical reactant in the preparation of 2-pyrimidinecarbonitrile derivatives,
which are under investigation as falcipain inhibitors for combating parasitic diseases such as
malaria.[2][3][4] It is also recognized as an intermediate for Ramatroban and a metabolite of
(trans-N-(4-nitroxycyclohexyl)acetamide).[3] This technical guide provides a comprehensive
review of the primary synthetic routes to N-(4-Oxocyclohexyl)acetamide, offering detailed
experimental protocols, comparative data, and workflow visualizations to support researchers
and professionals in the pharmaceutical field.

Physicochemical Properties

N-(4-Oxocyclohexyl)acetamide (CAS RN: 27514-08-5) is typically a white crystalline powder
with a melting point in the range of 136-140 °C. It is soluble in alcohols and slightly soluble in

water.[3]

Table 1: Physicochemical Properties of N-(4-Oxocyclohexyl)acetamide
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Property Value References
CAS Number 27514-08-5 [2]

Molecular Formula CsHi13NO:2 [5]

Molecular Weight 155.19 g/mol [5]
Appearance White powder [2][3]

Melting Point 136-140 °C

N Soluble in alcohol, slightly
Solubility _ [3]
soluble in water

Synthetic Pathways

The synthesis of N-(4-Oxocyclohexyl)acetamide predominantly proceeds through the
oxidation of a precursor alcohol, N-(4-hydroxycyclohexyl)acetamide (also known as 4-
acetamidocyclohexanol). This precursor is commonly synthesized via the catalytic
hydrogenation of 4-acetamidophenol (paracetamol). Alternative routes include the direct
acylation of 4-oxocyclohexanamine. This review will detail these primary synthetic strategies.
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Precursor Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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